Cas no 1018284-46-2 (3-(4-Aminophenyl)-N,N-dimethylpropanamide)

• Product Name: 3-(4-Aminophenyl)-N,N-dimethylpropanamide
• CAS No: 1018284-46-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD10022146
• CID: 1073756
• PubChem ID: 20094447
• Update Time: 2025-06-14

3-(4-Aminophenyl)-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Aminophenyl)-N,N-dimethylpropanamide
• Benzenepropanamide, 4-amino-N,N-dimethyl-
• 3-(4-aminophenyl)-N,N-dimethylpropanamide(SALTDATA: FREE)
• 1-Deoxy-1-[(3-hydroxymethyl-4-methyl-6-(2-phenyldiazenyl)phenyl)amino]-D-ribitol
• MFCD10022146
• SCHEMBL9242991
• AKOS005111145
• STL289208
• 1018284-46-2
• DTXSID70602333
• BS-19125
• CS-0207542

• MDL： MFCD10022146
• Inchi： 1S/C11H16N2O/c1-13(2)11(14)8-5-9-3-6-10(12)7-4-9/h3-4,6-7H,5,8,12H2,1-2H3
• InChI Key： CPXLIHMIUJEFPO-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)N)N(C)C

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-(4-Aminophenyl)-N,N-dimethylpropanamide

Recent Advances in the Study of 3-(4-Aminophenyl)-N,N-dimethylpropanamide (CAS: 1018284-46-2): A Comprehensive Research Brief

3-(4-Aminophenyl)-N,N-dimethylpropanamide (CAS: 1018284-46-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly focusing on its pharmacological properties and mechanisms of action. This research brief consolidates the latest findings related to this compound, providing a detailed overview of its current status in scientific research.

The compound has been investigated for its role as a potential intermediate in the synthesis of bioactive molecules. Recent publications highlight its utility in the development of novel therapeutic agents, particularly in the context of neurological disorders and cancer. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structural properties and confirm its purity.

One of the key areas of interest is the compound's interaction with biological targets. Studies have demonstrated that 3-(4-Aminophenyl)-N,N-dimethylpropanamide exhibits moderate binding affinity to certain neurotransmitter receptors, suggesting its potential as a modulator of neural activity. Computational modeling and in vitro assays have been utilized to elucidate these interactions, providing a foundation for further drug design efforts.

In addition to its pharmacological potential, recent research has also explored the compound's metabolic stability and pharmacokinetic profile. Preliminary data indicate that it undergoes hepatic metabolism, with identified metabolites showing varying degrees of bioactivity. These findings are critical for understanding the compound's behavior in vivo and optimizing its therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-Aminophenyl)-N,N-dimethylpropanamide. Issues such as bioavailability and potential off-target effects require further investigation. Ongoing studies are addressing these gaps, with a focus on structural modifications to enhance its drug-like properties.

In conclusion, 3-(4-Aminophenyl)-N,N-dimethylpropanamide represents a promising candidate for further research in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing new treatments. Future studies should aim to validate its therapeutic potential through rigorous preclinical and clinical testing.